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Compound of Interest

Compound Name: Jatrorrhizine Chloride

Cat. No.: B191645

Introduction

Jatrorrhizine, a protoberberine alkaloid isolated from medicinal plants such as Coptis chinensis,
has garnered significant interest for its diverse pharmacological activities.[1][2][3] These include
anti-diabetic, anti-inflammatory, anti-cancer, and neuroprotective effects.[4] This document
provides detailed protocols for the administration of Jatrorrhizine in mouse models, intended for
researchers, scientists, and drug development professionals. The protocols are based on
established methodologies from peer-reviewed studies and are designed to ensure
reproducibility and animal welfare.

Pharmacology and Pharmacokinetics

Jatrorrhizine exerts its biological effects by modulating multiple signaling pathways, including
TGF-B1/Smad2/3, p53/Bax/Bcl-2, AkKt/AMPK/eNOS, and NF-kB.[1][5] Understanding its
pharmacokinetic profile is crucial for designing effective in vivo studies. Jatrorrhizine generally
exhibits poor oral bioavailability, partly due to the efflux effect of P-glycoprotein.[1] Following
intravenous administration in rats, it shows a biphasic decline in plasma concentration.[6] Its
metabolism primarily involves demethylation and glucuronidation.[6]

Toxicity Profile

Jatrorrhizine has a favorable safety profile. The acute median lethal dose (LD50) in Kunming
mice is approximately 5,500 mg/kg, which is significantly higher than that of the related
alkaloid, berberine.[1][3] Sub-chronic toxicity studies in rats have shown no significant adverse
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effects on body weight, organ weight, or hematological parameters at doses up to 70.05
mg/kg/day for 90 days.[1]

Quantitative Data Summary

The following tables summarize dosages and administration routes of Jatrorrhizine used in

various mouse models.

Table 1: Jatrorrhizine Dosage and Administration in Different Mouse Models
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Mouse Administrat . Key
. Dosage Duration T Reference
Model ion Route Findings
Improved
cardiac
) ) function,
Myocardial . Low-dose & Once daily for
) Not specified ) reduced [5]
Infarction High-dose 2 weeks )
apoptosis
and fibrosis.
[5]
Reduced
) ) ) immobility
Antidepressa Intraperitonea 5, 10, 20 Once daily for ~ ~
) ) time in tail [7]
nt Action [ (i.p.) mg/kg 1 week )
suspension
test.[7]
Ameliorated
] learning and
Alzheimer's ] ]
) Intraperitonea 5, 10 Daily for 6 memory
Disease ] o [8]
[ (i.p.) mg/kg/day months deficits,
(APP/PS1)
reduced A
plaques.[8]
Improved
) ] glucose
Diabetes and Daily for 5
) Oral Gavage 50 mg/kg/day tolerance and  [9]
Obesity (DIO) weeks ]
endothelial
function.[9]
Reduced
Cancer tumor volume
(Colorectal Not specified 5 mg/kg Not specified and weight, [3]
Carcinoma) inhibited lung
metastasis.[3]
Obesity Not specified Dose- Not specified Reduced [10]
(High-fat diet) dependent body weight
and
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inflammation.
[10]

Experimental Protocols
Protocol 1: Intraperitoneal (IP) Injection

This protocol describes the standard procedure for administering Jatrorrhizine via
intraperitoneal injection in mice. This route is often used for systemic delivery and to bypass
first-pass metabolism.

Materials:

Jatrorrhizine solution (sterile, at the desired concentration)

Sterile syringes (1 ml)

Sterile needles (25-27 gauge)[11]

70% ethanol

Animal scale

Appropriate personal protective equipment (PPE)
Procedure:
e Preparation of Jatrorrhizine Solution:

o Dissolve Jatrorrhizine in a suitable sterile vehicle (e.g., physiological saline, PBS with a
small percentage of DMSO if needed for solubility).

o Ensure the final concentration allows for the desired dosage in a volume not exceeding 10
ml/kg.[11] For a 25g mouse, the maximum volume would be 0.25 ml.[11]

o Warm the solution to room temperature before injection.[11]

e Animal Handling and Restraint:
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o Weigh the mouse to calculate the precise injection volume.

o Properly restrain the mouse. The preferred method is the two-person technique where one
person restrains the mouse and the other performs the injection.[11]

o Tilt the mouse so its head is slightly lower than its hindquarters. This allows the abdominal
organs to shift cranially, reducing the risk of puncture.[11]

* Injection Procedure:

[e]

Identify the injection site in the lower right quadrant of the abdomen to avoid the cecum
and urinary bladder.[11]

o Wipe the injection site with 70% ethanol.
o Insert the needle, with the bevel facing up, at a 30-40° angle.[11]

o Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or
fluid appears, withdraw the needle and select a new site.

o Slowly inject the solution into the peritoneal cavity.
e Post-injection Monitoring:
o Carefully withdraw the needle and return the mouse to its cage.

o Monitor the animal for any signs of distress, such as bleeding at the injection site or
peritonitis.[11]

Protocol 2: Oral Gavage

Oral gavage is a common method for direct and precise oral administration of substances.
Materials:

 Jatrorrhizine solution or suspension

» Sterile oral gavage needles (flexible tubes are preferred to minimize trauma)[12]
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o Syringes (appropriately sized for the dosing volume)

e Animal scale

e Appropriate PPE

Procedure:

e Preparation of Jatrorrhizine Formulation:

o Prepare a solution or a homogenous suspension of Jatrorrhizine in a suitable vehicle (e.g.,
water, saline, or 0.5% carboxymethylcellulose).

o The volume should be kept as low as possible.

e Animal Handling and Restraint:

o Weigh the mouse to determine the correct volume for administration.

o Gently restrain the mouse, ensuring its head and body are in a straight line to facilitate the
passage of the gavage needle.

o Gavage Procedure:

o

Measure the distance from the tip of the mouse's nose to the last rib to estimate the length
of the tube to be inserted.

o

Gently insert the gavage needle into the mouth, passing it along the side of the mouth and
over the tongue into the esophagus.

o

If any resistance is met, do not force the needle. Withdraw and re-insert.

[¢]

Once the needle is in the correct position, slowly administer the substance.

o Post-Gavage Monitoring:

o Gently remove the gavage needle and return the mouse to its cage.
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o Observe the animal for any signs of immediate respiratory distress, which could indicate
accidental administration into the lungs.[12] If this occurs, the animal should be humanely
euthanized.[12]

Visualizations: Signaling Pathways and Workflows
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Caption: Jatrorrhizine inhibits the TGF-B1/Smad2/3 pathway to reduce myocardial fibrosis.

Experimental Workflow for In Vivo Studies
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Caption: General experimental workflow for evaluating Jatrorrhizine in mouse models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b191645?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

